Cas no 1226416-87-0 (5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1226416-87-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD16307275
• CID: 5606598
• PubChem ID: 82077665
• Update Time: 2025-06-19

5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1226416-87-0
• EN300-9531308
• 5-cyclohexyl-1-methyl-1H-pyrazole-3-carboxylic acid
• Z1509549762
• 1H-Pyrazole-3-carboxylic acid, 5-cyclohexyl-1-methyl-

• MDL： MFCD16307275
• Inchi： 1S/C11H16N2O2/c1-13-10(7-9(12-13)11(14)15)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： OIIMFJCGUXKNKA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CCCCC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 389.7±30.0 °C(Predicted)
• pka: 4.10±0.10(Predicted)